4-Cyclopropylcarbonylphenylacetonitrile

• Molecular Formula: C12H11NO
• Molecular Weight: 185.22 g/mol
• IUPAC Name: 2-[4-(cyclopropanecarbonyl)phenyl]acetonitrile
• InChI: InChI=1S/C12H11NO/c13-8-7-9-1-3-10(4-2-9)12(14)11-5-6-11/h1-4,11H,5-7H2
• InChI Key: ZYNFLGUZGVTJOQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C(=O)C2=CC=C(C=C2)CC#N

Description

4-Cyclopropylcarbonylphenylacetonitrile is a useful research compound. Its molecular formula is C12H11NO and its molecular weight is 185.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality 4-Cyclopropylcarbonylphenylacetonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-Cyclopropylcarbonylphenylacetonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Mix (4-bromomethyl-phenyl)-cyclopropyl-methanone (5.0 g, 21 mmol), potassium cyanide (2.0 g, 30 mmol), tetrabutylammonium bromide (150 mg), water (5 mL) and acetonitrile (50 mL). Mechanically stir at room temperature for 3 hours, pour into water (450 mL) and stir overnight. Collect by filtration and recrystallize (hexane) to give the title compound as a white crystalline solid; mp 86-87° C.